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Compound of Interest

Compound Name: Chloranocryl

Cat. No.: B1668703 Get Quote

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION

This document provides essential guidance on the proper disposal procedures for

Chloranocryl (CAS No. 2164-09-2), an obsolete organochlorine herbicide. Due to its chemical

nature and discontinued status, extreme caution and adherence to hazardous waste

regulations are imperative. This guide is intended for researchers, scientists, and drug

development professionals familiar with laboratory safety protocols.

Hazard Assessment and Safety Precautions
Chloranocryl is classified as a hazardous substance. Although a comprehensive Safety Data

Sheet (SDS) for this obsolete chemical is not readily available, it is known to be harmful if

swallowed. As an organochlorine pesticide, it should be handled as a persistent environmental

toxin.

Immediate actions and personal protective equipment (PPE) are critical:

Always handle Chloranocryl in a well-ventilated area, preferably within a certified chemical

fume hood.

Wear appropriate PPE at all times:

Chemical-resistant gloves (Nitrile or Neoprene)

Safety goggles and a face shield
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A lab coat

Avoid generating dust. If handling a solid form, use wet methods to minimize airborne

particles.

In case of accidental exposure:

Skin contact: Immediately wash the affected area with copious amounts of soap and

water.

Eye contact: Flush eyes with water for at least 15 minutes, holding the eyelids open.

Ingestion: Do NOT induce vomiting. Seek immediate medical attention.

Operational and Disposal Plan
The disposal of Chloranocryl must be managed through a licensed hazardous waste disposal

company. Do not attempt to dispose of this chemical through standard laboratory waste

streams or down the drain.

Step-by-Step Disposal Procedure:
Segregation and Labeling:

Isolate the Chloranocryl waste from other laboratory chemicals.

Ensure the waste container is clearly and accurately labeled as "Hazardous Waste -

Chloranocryl" and includes the CAS number (2164-09-2).

If the original container is damaged, place it within a larger, compatible, and properly

labeled secondary container.

Waste Accumulation:

Store the labeled waste container in a designated, secure hazardous waste accumulation

area.

This area should be well-ventilated, away from heat sources, and inaccessible to

unauthorized personnel.
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Engage a Professional Hazardous Waste Service:

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for pickup by a certified hazardous waste disposal company.

Provide the EHS department with all available information about the chemical.

Follow all institutional and service provider instructions for packaging and documentation.

Documentation:

Maintain a detailed record of the amount of Chloranocryl designated for disposal.

Keep copies of all waste manifests and disposal certificates provided by the hazardous

waste company.

Decontamination of Emptied Containers
Empty containers that once held Chloranocryl are also considered hazardous waste and must

be managed accordingly.

Do not reuse empty containers.

Triple-rinse the container with a suitable solvent (e.g., acetone or another solvent in which

Chloranocryl is soluble).

Collect the rinsate as hazardous waste and combine it with the Chloranocryl waste.

After triple-rinsing, deface the original label and manage the container as hazardous waste

for disposal.

Quantitative Data Summary
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Property Value

CAS Number 2164-09-2

Synonyms
Dicryl, N-(3,4-dichlorophenyl)-2-methylprop-2-

enamide

Molecular Formula C₁₀H₉Cl₂NO

Appearance White powder

Solubility
Insoluble in water; Soluble in acetone, pyridine,

dimethylformamide, and xylene

Experimental Protocols
As Chloranocryl is an obsolete herbicide, specific experimental protocols for its analysis and

disposal are not commonly cited in recent literature. The primary "experimental protocol" for

disposal is the legally mandated and scientifically sound procedure for handling and disposing

of hazardous organochlorine waste, which involves high-temperature incineration by a licensed

facility.

The general procedure for preparing a sample for a hazardous waste disposal company would

involve:

Characterization: If the identity of the waste is uncertain, it should be analyzed by a qualified

laboratory to confirm its composition.

Packaging: The waste must be packaged in UN-approved containers that are compatible

with the chemical.

Manifesting: A hazardous waste manifest must be completed, which tracks the waste from

the point of generation to its final disposal facility.

Visualizing the Disposal Workflow
The following diagram outlines the logical steps for the proper disposal of Chloranocryl.
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Chloranocryl Disposal Workflow

Preparation & Segregation

Interim Storage

Professional Disposal

Final Disposition

Identify Chloranocryl Waste

Don Appropriate PPE

Segregate Waste

Label Container as Hazardous Waste

Store in Designated Accumulation Area

Contact EHS / Hazardous Waste Vendor

Package for Shipment (as per vendor instructions)

Complete Hazardous Waste Manifest

Licensed Transport to Disposal Facility

High-Temperature Incineration

Retain Disposal Records

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Chloranocryl waste.
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To cite this document: BenchChem. [Proper Disposal of Chloranocryl: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668703#chloranocryl-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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